![molecular formula C17H15FN4O3 B2865480 3-(4-fluorobenzyl)-1,6,7-trimethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione CAS No. 879565-00-1](/img/structure/B2865480.png)
3-(4-fluorobenzyl)-1,6,7-trimethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-fluorobenzyl)-1,6,7-trimethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione is a synthetic compound that has been gaining attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of purine derivatives and is structurally similar to adenosine.
Scientific Research Applications
Anticonvulsant Activities
Research has explored the synthesis and anticonvulsant activity of related compounds, indicating their potential application in seizure disorders. Analogues with modifications in the imidazole ring of purine showed varied anticonvulsant activities, suggesting the significance of electrostatic isopotential maps in optimizing anticonvulsant activity (Kelley et al., 1995). Additionally, the synthesis of 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines and their potent activity against maximal electroshock-induced seizures highlight the role of the 1,2,4-triazolo[4,3-a]pyrazine ring system as a bioisostere of the purine ring for anticonvulsant activity (Kelley et al., 1995).
Synthesis Methodologies
The preparation of related compounds, such as 2,8-disubstituted 1,2,4-triazolo[5,1-i]purines, from diamino-triazolo-pyrimidines illustrates feasible synthesis approaches for complex purine analogues. This methodology opens avenues for creating novel compounds with potential therapeutic applications (Gatta et al., 1994).
Antiviral, Anticancer, and Anti-HIV Activities
Studies on the synthesis and biological evaluation of triazino and triazolo[4,3-e]purine derivatives have revealed their potential in treating various diseases, including cancer and HIV. Some derivatives exhibited considerable anticancer activity against melanoma and breast cancer cell lines, while others showed moderate anti-HIV activity (Ashour et al., 2012).
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-4,7,8-trimethylpurino[8,7-b][1,3]oxazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN4O3/c1-9-10(2)25-16-19-14-13(22(9)16)15(23)21(17(24)20(14)3)8-11-4-6-12(18)7-5-11/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHVKEVMBNVFQHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=NC3=C(N12)C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.